4-Methylphenyl sulfate

• CAS No.: 3233-58-7
• Product Name: 4-Methylphenyl sulfate
• Molecular Formula: C7H7O4S-
• Molecular Weight: 187.2 g/mol
• IUPAC Name: (4-methylphenyl) sulfate
• Standard InChI: InChI=1S/C7H8O4S/c1-6-2-4-7(5-3-6)11-12(8,9)10/h2-5H,1H3,(H,8,9,10)/p-1
• Standard InChIKey: WGNAKZGUSRVWRH-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)OS(=O)(=O)[O-]
• Canonical SMILES: CC1=CC=C(C=C1)OS(=O)(=O)[O-]
• Physical Description: Solid
• Description: p-Cresol sulfate, also known as P-cresyl-sulphate, belongs to the class of organic compounds known as phenylsulfates. Phenylsulfates are compounds containing a sulfuric acid group conjugated to a phenyl group. p-Cresol sulfate is slightly soluble (in water) and an extremely strong acidic compound (based on its pKa). p-Cresol sulfate has been primarily detected in saliva, feces, urine, and blood. p-Cresol sulfate can be converted into p-cresol. p-Cresol sulfate is a potentially toxic compound.; P-cresol sulfate is an aryl sulfate that is p-cresol in which the phenolic hydrogen has been replaced by a sulfo group. It has a role as a human metabolite, a uremic toxin and a gut flora metabolite. It derives from a p-cresol. It is a conjugate acid of a p-cresol sulfate(1-).
• Synonyms: 4-cresol sulfate; 4-cresol sulphate; p-cresol sulfate; p-cresol sulphate; p-cresylsulfate; sulfuric acid, mono(4-methylphenyl) este
• PubChem Compound: 4615422
• Last Modified: Nov 11 2021